![molecular formula C5H9NO3 B2770707 3-(Aminomethyl)oxetane-3-carboxylic acid CAS No. 1526540-96-4](/img/structure/B2770707.png)
3-(Aminomethyl)oxetane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(Aminomethyl)oxetane-3-carboxylic acid” is a chemical compound with the empirical formula C4H7NO3 . It is a solid substance and is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, and agrochemicals .
Synthesis Analysis
The synthesis of “3-(Aminomethyl)oxetane-3-carboxylic acid” and similar compounds has been a topic of research. Aza-Michael addition, a powerful and versatile method for constructing C–N bonds containing various highly functional organic compounds, has been used for the preparation of NH-heterocyclic derivatives .Molecular Structure Analysis
The molecular weight of “3-(Aminomethyl)oxetane-3-carboxylic acid” is 117.10 . The SMILES string representation of its structure isNC1(COC1)C(O)=O
. Physical And Chemical Properties Analysis
“3-(Aminomethyl)oxetane-3-carboxylic acid” is a solid substance . Its melting point is between 205-210 °C . It is slightly soluble in water .Scientific Research Applications
Drug Discovery
Oxetanes, including 3-(Aminomethyl)oxetane-3-carboxylic acid, have been employed to improve drugs’ physiochemical properties . They are more metabolically stable and lipophilicity neutral . Over a dozen oxetane-containing drugs have now progressed to different phases of clinical trials .
Cancer Treatment
Three FDA-approved oxetane-containing drugs are taxol and its two semisynthetic brethrens: Sanofi’s docetaxel (Taxotere) and cabazitaxel (Jevtana), all chemotherapies for treating cancer . Their mechanism of action is disrupting protein microtubule functions in the cell which pull apart the chromosomes before cell division (mitosis) .
Synthesis of C-kit Kinase Inhibitor
A synthesis of C-kit kinase inhibitor employed 3-aminooxetane-3-carboxylic acid as the source of its 3-amino-oxetane motif . After protection with Boc, the resultant product was then condensed with an intermediate to produce the inhibitor .
Organic Synthesis
3-(Aminomethyl)oxetane-3-carboxylic acid is an important raw material and intermediate used in organic synthesis .
Pharmaceuticals
This compound is also used in the pharmaceutical industry .
Agrochemicals
In addition to its use in pharmaceuticals, 3-(Aminomethyl)oxetane-3-carboxylic acid is used in the production of agrochemicals .
Safety and Hazards
“3-(Aminomethyl)oxetane-3-carboxylic acid” is considered hazardous. It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised . It is also recommended to ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
The future directions of “3-(Aminomethyl)oxetane-3-carboxylic acid” could involve its increased use in the synthesis of various highly functional organic compounds, given the versatility of the Aza-Michael addition method . The four-membered oxetane ring has been increasingly exploited for its influence on physicochemical properties as a stable motif in medicinal chemistry .
Mechanism of Action
Target of Action
It is known that this compound is a heterocyclic carboxylic acid derivative, which is primarily used in laboratory organic synthesis . It serves as an intermediate in pharmaceutical research and development .
Mode of Action
The specific mode of action of 3-(Aminomethyl)oxetane-3-carboxylic acid is not well-documented. As a chemical intermediate, it likely interacts with its targets through chemical reactions to form new compounds. The exact nature of these interactions and the resulting changes would depend on the specific context of the synthesis .
Biochemical Pathways
As a chemical intermediate, it is involved in various synthetic pathways in pharmaceutical research . The downstream effects would be dependent on the specific reactions and compounds involved.
Pharmacokinetics
As a synthetic intermediate, its bioavailability would likely depend on the specific compounds it is used to synthesize .
Result of Action
As a synthetic intermediate, its effects would be determined by the properties of the final compounds it is used to produce .
Action Environment
The action, efficacy, and stability of 3-(Aminomethyl)oxetane-3-carboxylic acid can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For instance, it is recommended to be stored at -20°C .
properties
IUPAC Name |
3-(aminomethyl)oxetane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c6-1-5(4(7)8)2-9-3-5/h1-3,6H2,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMENSXXKJICSDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(CN)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1526540-96-4 |
Source
|
Record name | 3-(aminomethyl)oxetane-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.